N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H29N5O2/c20-18(25)12-22-19(26)16-2-1-9-24(14-16)17-5-10-23(11-6-17)13-15-3-7-21-8-4-15/h3-4,7-8,16-17H,1-2,5-6,9-14H2,(H2,20,25)(H,22,26)
• InChI Key: CRQBRSUMPVVONX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=NC=C3)C(=O)NCC(=O)N
• Molecular Formula: C19H29N5O2
• Molecular Weight: 359.5 g/mol

Description

N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as BMT-047, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have neuroprotective properties and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. By inhibiting NF-κB activation, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide is able to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. Additionally, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular antioxidant defenses.
Biochemical and Physiological Effects:
N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide is able to reduce the production of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). Additionally, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), which are involved in the cellular defense against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its specificity for NF-κB inhibition, which allows for the selective targeting of inflammatory pathways. Additionally, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one limitation of using N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its relatively low potency compared to other NF-κB inhibitors.

Future Directions

There are several future directions for the study of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One potential direction is the development of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide derivatives with increased potency and selectivity for NF-κB inhibition. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide in various disease models. Finally, the development of new drug delivery systems for N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide may improve its bioavailability and efficacy in vivo.
Conclusion:
In conclusion, N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has shown promise in the field of scientific research due to its potential therapeutic applications. Its ability to inhibit NF-κB activation and activate the Nrf2/ARE pathway make it a promising candidate for the treatment of inflammatory and neurodegenerative diseases. While further studies are needed to fully understand the potential of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide, its low toxicity and good pharmacokinetic properties make it a promising candidate for further development as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with pyridine-4-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting intermediate is then reacted with N-(2-aminoethyl)glycine to yield N-(2-amino-2-oxoethyl)-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide.